Cas no 2092462-16-1 (1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol)

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol is a pyrazole derivative featuring a propynyl substituent and a trifluoromethyl group, which contribute to its unique reactivity and potential applications in synthetic chemistry. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in the design of biologically active compounds or as an intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl group at the 5-position offers additional functionalization opportunities, while the propynyl moiety allows for further modifications via click chemistry or cross-coupling reactions. This compound is particularly useful in medicinal chemistry research due to its structural versatility and potential role in developing novel therapeutic agents.
1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol structure
2092462-16-1 structure
Product Name:1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
CAS No:2092462-16-1
MF:C7H5F3N2O
MW:190.122611761093
CID:5046264
Update Time:2025-05-27

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
    • 2-prop-2-ynyl-5-(trifluoromethyl)-1H-pyrazol-3-one
    • 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
    • Inchi: 1S/C7H5F3N2O/c1-2-3-12-6(13)4-5(11-12)7(8,9)10/h1,4,11H,3H2
    • InChI Key: GVJCCAPYQASCMK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(N(CC#C)N1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 309
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.299

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P139436-100mg
1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1h-pyrazol-5-ol
2092462-16-1
100mg
$ 95.00 2022-06-03
TRC
P139436-500mg
1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1h-pyrazol-5-ol
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$ 320.00 2022-06-03
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P139436-1g
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$ 475.00 2022-06-03
Life Chemicals
F2198-6220-0.25g
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$302.0 2023-09-06
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F2198-6220-0.5g
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F2198-6220-1g
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Life Chemicals
F2198-6220-2.5g
1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
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$670.0 2023-09-06
Life Chemicals
F2198-6220-5g
1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
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F2198-6220-10g
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Additional information on 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol: A Comprehensive Overview

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol, with the CAS number 2092462-16-1, is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a trifluoromethyl group and a propargyl moiety in its structure imparts distinct chemical and biological characteristics, making it a valuable candidate for various applications.

The chemical structure of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol is characterized by a pyrazole ring with a trifluoromethyl group at the 3-position and a propargyl group at the 1-position. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The propargyl group, on the other hand, provides a reactive alkyne functionality that can be readily functionalized through various synthetic transformations, such as click chemistry reactions.

In recent years, there has been a growing interest in the development of small molecules with potent biological activities for therapeutic applications. 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity against various cancer cell lines, making it a promising candidate for anticancer drug development. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol demonstrated potent cytotoxicity against breast cancer cells, with an IC50 value in the low micromolar range.

The mechanism of action of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol is not yet fully understood, but preliminary studies suggest that it may target multiple signaling pathways involved in cancer progression. One potential mechanism involves the inhibition of kinases, which are key regulators of cell proliferation and survival. Additionally, the compound has been shown to induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase cascades.

Beyond its anticancer properties, 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol has also been explored for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and neurodegenerative disorders. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. For example, a study published in the Journal of Inflammation Research found that 1-(Prop-2-yinl)-3-(trifluoromethyl)-1H-pyrazol-5-o

The synthetic accessibility of 1-(Prop-2-yinl)-3-(trifluoromethyl)-1H-pyrazol-5-o

In conclusion, 1-(Prop-2-yinl)-3-(trifluoromethyl)-1H-pyrazol-5-o************************<*-**) is a promising compound with diverse biological activities and synthetic versatility. Its potential as an anticancer agent and anti-inflammatory drug makes it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the field of drug discovery.

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